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Compound of Interest

Compound Name: PFI-90

Cat. No.: B15583005 Get Quote

Essential Safety and Handling Guide for PFI-90
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling PFI-90. The following procedures and recommendations

are designed to ensure safe operational use and disposal of this selective histone demethylase

inhibitor.

Immediate Safety and Personal Protective
Equipment
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, PFI-90 is not

classified as a hazardous substance according to the Globally Harmonized System (GHS). The

SDS indicates that for handling and personal protection, "No special measures required"[1].

However, as a standard laboratory practice when handling any chemical, it is recommended to

wear appropriate personal protective equipment (PPE) to minimize any potential risk.

Recommended Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes.

Hand Protection Nitrile or latex gloves Prevents direct skin contact.

Body Protection Laboratory coat
Protects clothing and skin from

accidental spills.

Operational Plans: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of PFI-90 and ensuring a

safe laboratory environment.

Parameter Guideline Source

Storage Temperature Store at -20°C. Cayman Chemical

Shipping Conditions

Shipped at room temperature

within the continental US;

conditions may vary for other

locations.

Cayman Chemical

Stability
Stable for at least 2 years

when stored as directed.
MOLNOVA

Handling

Avoid breathing dust, fumes,

gas, mist, vapors, or spray.

Avoid prolonged or repeated

exposure.

Cayman Chemical

Disposal Plan
Dispose of PFI-90 and any contaminated materials in accordance with local, state, and federal

regulations. It is recommended to consult with your institution's environmental health and safety

(EHS) department for specific disposal protocols. Do not allow the substance to enter sewers

or surface and ground water[1].
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Mechanism of Action: PFI-90 Signaling Pathway
PFI-90 is a selective inhibitor of the histone demethylase KDM3B.[2][3] It disrupts the

oncogenic activity of the PAX3-FOXO1 fusion protein, a key driver in certain cancers like

fusion-positive rhabdomyosarcoma.[4][5] This inhibition leads to increased histone methylation,

ultimately inducing apoptosis (programmed cell death) and myogenic differentiation in cancer

cells.[2][3]
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PFI-90 Signaling Pathway
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Apoptosis Assay Workflow

Cell Preparation

Staining

Analysis

1. Seed Cells

2. Treat with PFI-90

3. Harvest Cells

4. Wash with PBS

5. Resuspend in Binding Buffer

6. Add Annexin V-FITC & PI

7. Incubate in Dark

8. Analyze by Flow Cytometry

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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